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Compound of Interest

Compound Name: 4-Fluorobenzal chloride

Cat. No.: B1329324 Get Quote

Essential Safety and Handling Guide for 4-
Fluorobenzal Chloride
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols, operational guidelines, and disposal

instructions for the handling of 4-Fluorobenzal chloride (CAS No. 456-19-9). Adherence to

these procedures is essential for ensuring laboratory safety and minimizing risk.

Core Safety Information
4-Fluorobenzal chloride is a corrosive liquid that is harmful if swallowed, in contact with skin,

or inhaled, and is suspected of causing genetic defects.[1] It is imperative to handle this

chemical with extreme caution in a well-ventilated area, such as a chemical fume hood, and to

use appropriate personal protective equipment (PPE) at all times.[1]

Physical and Chemical Properties
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Property Value

CAS Number 456-19-9

Molecular Formula C₇H₅Cl₂F[1][2]

Molecular Weight 179.02 g/mol [2]

Appearance Clear, light yellow to green liquid[3]

Boiling Point
81-83 °C @ 15 mmHg[1] / 203.6 °C @ 760

mmHg[3]

Density ~1.341 g/cm³[3]

Flash Point 82.6 °C - 90 °C[1][3]

Melting Point Data not available

Hazard Identification
Hazard Classification

Acute Toxicity Category 4 (Oral, Dermal, Inhalation)[1]

Skin Corrosion/Irritation
Category 1B (Causes severe skin burns and

eye damage)[1]

Serious Eye Damage/Irritation Category 1 (Causes serious eye damage)[1]

Germ Cell Mutagenicity
Category 2 (Suspected of causing genetic

defects)[1]

Specific Target Organ Toxicity Category 3 (May cause respiratory irritation)[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following

equipment is mandatory when handling 4-Fluorobenzal chloride:
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Protection Type Specification

Eye and Face Protection
Tightly fitting safety goggles and a face shield

(minimum 8-inch).[4]

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). Gloves must be inspected before

use and disposed of properly after handling.[4]

Body Protection

A chemical-resistant lab coat or apron. For

larger quantities or increased risk of splashing, a

chemical-resistant suit may be necessary.

Respiratory Protection

To be used in a well-ventilated area. If

ventilation is inadequate, a NIOSH-approved

respirator with an appropriate cartridge for

organic vapors and acid gases is required.

Operational Plan: From Handling to Disposal
This section outlines the standard operating procedure for the use of 4-Fluorobenzal chloride
in a laboratory setting.

Handling and Storage
Engineering Controls: Always handle 4-Fluorobenzal chloride in a certified chemical fume

hood to ensure adequate ventilation.[1] Eyewash stations and safety showers must be

readily accessible.[1]

Safe Handling Practices: Avoid inhalation of vapors and contact with skin and eyes.[1] Do not

eat, drink, or smoke in the handling area. Wash hands thoroughly after handling.[1] Keep the

container tightly closed when not in use.[1]

Storage Conditions: Store in a cool, dry, and well-ventilated area away from heat, sparks,

and open flames.[1] The storage area should be designated for corrosive materials. Keep

away from incompatible materials such as strong oxidizing agents.[1]

Experimental Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.chemicalbook.com/msds/4-fluorobenzoyl-chloride.pdf
https://www.chemicalbook.com/msds/4-fluorobenzoyl-chloride.pdf
https://www.benchchem.com/product/b1329324?utm_src=pdf-body
https://www.benchchem.com/product/b1329324?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1700%2F1700-7-01.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1700%2F1700-7-01.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1700%2F1700-7-01.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1700%2F1700-7-01.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1700%2F1700-7-01.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1700%2F1700-7-01.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1700%2F1700-7-01.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard Operating Procedure for 4-Fluorobenzal Chloride Use

Preparation

Handling

Cleanup & Disposal

Verify fume hood functionality

Don appropriate PPE

Inspect chemical container for integrity

Carefully uncap and dispense required amount

Proceed to handling

Perform experiment within the fume hood

Securely cap the container immediately after use

Decontaminate work surfaces

Proceed to cleanup

Dispose of contaminated materials in designated hazardous waste container

Remove and properly dispose of gloves

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe laboratory use of 4-Fluorobenzal chloride.
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Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

First-Aid Measures
Exposure Route Action

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Spill Response Protocol
A minor chemical spill is one that can be safely cleaned up by laboratory personnel. For major

spills, evacuate the area and contact emergency services.

Step-by-Step Spill Cleanup:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

Assess the Situation: From a safe distance, assess the extent of the spill and any immediate

dangers (e.g., proximity to ignition sources).
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Don PPE: Before attempting cleanup, don the appropriate PPE as outlined in Section 2.

Contain the Spill: Use a chemical spill kit with absorbent materials (e.g., vermiculite, sand, or

commercial sorbents) to dike the spill and prevent it from spreading.

Absorb the Chemical: Gently apply the absorbent material over the spill, working from the

outside in.

Collect the Waste: Once the chemical is fully absorbed, use non-sparking tools to carefully

scoop the material into a designated, labeled hazardous waste container.

Decontaminate the Area: Clean the spill area with a suitable decontaminating solution,

followed by soap and water.

Dispose of Waste: All contaminated materials, including PPE, must be disposed of as

hazardous waste according to institutional and local regulations.

Report the Incident: Report the spill to the appropriate laboratory supervisor or safety officer.

Spill Management Workflow Diagram
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Chemical Spill Response Workflow

Spill Occurs

Assess the Spill
(Minor or Major?)

Major Spill:
Evacuate Area

Call Emergency Services

Minor Spill:
Proceed with Caution

Don Appropriate PPE

Contain the Spill with Absorbents

Absorb the Spilled Chemical

Collect Contaminated Material into Hazardous Waste Container

Decontaminate the Spill Area

Dispose of all contaminated materials as hazardous waste

Report the Incident

Click to download full resolution via product page

Caption: Decision workflow for responding to a chemical spill.
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Disposal Plan
All waste containing 4-Fluorobenzal chloride, including empty containers, contaminated

absorbents, and PPE, must be treated as hazardous waste.

Waste Collection: Collect all waste in clearly labeled, sealed, and chemical-resistant

containers.

Disposal Vendor: Arrange for disposal through a licensed hazardous waste disposal

company. Do not dispose of this chemical down the drain or in regular trash.

Regulatory Compliance: Ensure that all disposal activities are in full compliance with local,

state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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